Cas no 1694403-96-7 ({3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine)

• Product Name: {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• CAS No: 1694403-96-7
• MF: C₁₁H₁₉BrN₄
• MW: 287.199361085892
• CID: 5858071
• PubChem ID: 136841702
• Update Time: 2025-06-15

{3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• 1694403-96-7
• EN300-1118568
• {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine

• Inchi： 1S/C11H19BrN4/c1-2-3-4-9-10(12)11-14-6-5-8(7-13)16(11)15-9/h8,14H,2-7,13H2,1H3
• InChI Key： HZGPEWULBPIUPK-UHFFFAOYSA-N
• SMILES： BrC1C(CCCC)=NN2C=1NCCC2CN

Computed Properties

• Exact Mass: 286.07931g/mol
• Monoisotopic Mass: 286.07931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.9Ų

Additional information on {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine

Comprehensive Overview of {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS No. 1694403-96-7)

The compound {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS No. 1694403-96-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given its structural similarity to other bioactive molecules in these classes.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine is often discussed in the context of cancer research, where its bromo-substituted pyrimidine moiety may interact with specific oncogenic targets. Additionally, its methanamine side chain offers opportunities for further derivatization, enhancing its pharmacokinetic properties.

The synthesis of CAS No. 1694403-96-7 involves multi-step organic reactions, including cyclization and bromination, to achieve the desired pyrazolo[1,5-a]pyrimidine framework. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing its purity and structural integrity. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates.

From an industrial perspective, scalability and cost-effectiveness are key considerations for {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine. Innovations in green chemistry and flow reactor technology have streamlined its production, reducing waste and improving yields. This aligns with the growing emphasis on sustainable synthesis in the chemical industry.

Beyond therapeutics, this compound has potential applications in material science, particularly in the development of organic semiconductors or fluorescent probes. Its conjugated system and bromine atom make it a candidate for cross-coupling reactions, which are pivotal in constructing complex organic materials.

In summary, {3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS No. 1694403-96-7) represents a versatile and promising compound with broad applicability across multiple scientific disciplines. Its continued exploration underscores the importance of heterocyclic chemistry in addressing contemporary challenges in health and technology.